Cas no 105119-51-5 (Cholestan-3-ol, (3b,5a,20S)-)

• Product Name: Cholestan-3-ol, (3b,5a,20S)-
• CAS No: 105119-51-5
• MF: C₂₇H₄₈O
• MW: 388.669428825378
• CID: 1149939
• Update Time: 2024-07-27

Cholestan-3-ol, (3b,5a,20S)- Chemical and Physical Properties

Names and Identifiers

• Cholestan-3-ol, (3b,5a,20S)-
• Cholestan-3-ol, (3β,5α,20S)-

• Inchi： 1S/C27H48O/c1-18(2)7-6-8-19(3)23-11-12-24-22-10-9-20-17-21(28)13-15-26(20,4)25(22)14-16-27(23,24)5/h18-25,28H,6-17H2,1-5H3/t19-,20-,21-,22-,23+,24-,25-,26-,27+/m0/s1
• InChI Key： QYIXCDOBOSTCEI-PERCSONFSA-N
• SMILES： [C@@H]1(O)C[C@@]2([H])[C@](C)(CC1)[C@]1([H])[C@]([H])([C@@]3([H])[C@@](CC1)(C)[C@@H]([C@@H](C)CCCC(C)C)CC3)CC2

Computed Properties

• Exact Mass: 388.37074

Experimental Properties

• Density: 0.956±0.06 g/cm3(Predicted)
• Melting Point: 141 °C(Solv: ethyl ether (60-29-7))
• Boiling Point: 455.5±13.0 °C(Predicted)
• PSA: 20.23
• pka: 15.14±0.70(Predicted)